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Compound of Interest

Compound Name: Acetonitrile--nickel (1/1)

Cat. No.: B15445278 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of acetonitrile-nickel(II) complexes, focusing on

their synthesis, structural characterization, physicochemical properties, and applications,

particularly in the realm of organic synthesis. While a specific CAS number for "Acetonitrile,

nickel(2+) salt (1:1)" is not readily available, this document will focus on well-characterized and

commonly utilized acetonitrile-nickel(II) coordination complexes, such as those with perchlorate

and tetrafluoroborate counter-ions.

Physicochemical Properties
Solutions of nickel(II) salts in acetonitrile typically result in the formation of the

hexakis(acetonitrile)nickel(II) cation, [Ni(CH₃CN)₆]²⁺. The properties of this and related

complexes are summarized below.
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Property Data

Molecular Formula --INVALID-LINK--₂

Appearance Light blue or green crystalline solid

Coordination Geometry Octahedral around the Ni(II) center

Solubility
Soluble in polar organic solvents like

acetonitrile.

Magnetic Properties Paramagnetic

Spectroscopic Data

The electronic absorption spectra in acetonitrile

are consistent with an octahedral coordination

geometry. Proton NMR studies have been

conducted on these complexes in acetonitrile

solution.

Experimental Protocols
Detailed methodologies for the synthesis of representative acetonitrile-nickel(II) complexes are

provided below.

2.1 Synthesis of Hexakis(acetonitrile)nickel(II) Tetrafluoroborate (--INVALID-LINK--₂)

This protocol describes a common method for the preparation of the

hexakis(acetonitrile)nickel(II) tetrafluoroborate complex.

Materials:

Nickel(II) tetrafluoroborate hexahydrate (Ni(BF₄)₂·6H₂O)

Acetonitrile (CH₃CN), anhydrous

Diethyl ether

Procedure:
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In a Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), dissolve nickel(II)

tetrafluoroborate hexahydrate in anhydrous acetonitrile.

The water of hydration is displaced by the coordinating acetonitrile solvent. To facilitate the

removal of water, the solution can be stirred over a drying agent, such as molecular

sieves, or the solvent can be partially evaporated under reduced pressure and fresh

anhydrous acetonitrile added.

Continue stirring the solution at room temperature for several hours to ensure complete

coordination of the acetonitrile.

The product can be precipitated by the addition of a less polar solvent, such as diethyl

ether.

Filter the resulting crystalline solid, wash with diethyl ether, and dry under vacuum.

2.2 Synthesis of a Dinuclear Nickel(II) Acetonitrile Complex

This protocol is based on the synthesis of --INVALID-LINK--₄·2CH₃CN, as an example of a

more complex acetonitrile-nickel(II) species.

Materials:

The dinucleating ligand ethylene glycol-bis(β-aminoethyl ether) N,N,N',N'-tetrakis[(2-(1-

ethylbenzimidazoyl)] (EGTB-Et)

Nickel(II) perchlorate hexahydrate (Ni(ClO₄)₂·6H₂O)

Acetonitrile (CH₃CN)

Procedure:

Dissolve the EGTB-Et ligand in acetonitrile.

In a separate flask, prepare a solution of nickel(II) perchlorate hexahydrate in acetonitrile.

Slowly add the nickel(II) perchlorate solution to the ligand solution with continuous stirring.
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The reaction mixture is stirred for a specified period to allow for complex formation.

Crystals of the product can be obtained by slow evaporation of the solvent or by vapor

diffusion with a less polar solvent.

The resulting crystals are collected by filtration, washed with a small amount of cold

acetonitrile, and dried.

Structural Information
X-ray crystallography has been instrumental in determining the solid-state structures of various

acetonitrile-nickel(II) complexes.

Complex
Crystal
System

Space Group
Key Bond
Lengths (Å)

Reference

--INVALID-LINK--

₄·2CH₃CN
Triclinic P-1

Ni-N(acetonitrile)

range: 2.052 -

2.108

[Ni(Bipy)₂(OAc)]

ClO₄·2H₂O (in

acetonitrile soln.)

Monoclinic P2₁/c

Average Ni-N:

2.062, Average

Ni-O: 2.110

(Note:

Acetonitrile is the

solvent, not a

direct ligand in

this crystal)

Applications in Organic Synthesis
Acetonitrile-nickel(II) complexes serve as versatile catalysts and precursors in a range of

organic transformations. Their utility stems from the lability of the coordinated acetonitrile

ligands, which can be readily displaced by other substrates.

Cross-Coupling Reactions: Nickel(II) complexes are widely used as catalysts in various

cross-coupling reactions to form carbon-carbon and carbon-heteroatom bonds. Acetonitrile
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complexes can serve as convenient, air-stable precatalysts that are activated under the

reaction conditions.

Catalytic Hydration of Nitriles: Nickel(0) complexes, which can be generated from Ni(II)

precursors, have been shown to catalyze the hydration of nitriles to amides.

CO₂ Fixation: Nickel(II) complexes have demonstrated catalytic activity in the addition of

carbon dioxide to epoxides to form cyclic carbonates.

Hydrogen Evolution Reaction (HER): Certain acridine-based nickel(II) complexes,

synthesized in acetonitrile, have been investigated as electrocatalysts for the hydrogen

evolution reaction.

Safety Information
Working with acetonitrile-nickel(II) complexes requires adherence to strict safety protocols due

to the hazards associated with both the nickel salt and the solvent.

Nickel(II) Perchlorate:

Hazards: Strong oxidizer, may cause fire or explosion, especially when in contact with

organic materials or reducing agents. It is also a suspected carcinogen and may cause

skin and respiratory sensitization. Causes severe skin and eye burns.

Precautions: Handle in a well-ventilated fume hood. Wear appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

Keep away from heat, sparks, and open flames. Avoid contact with combustible materials.

Acetonitrile:

Hazards: Flammable liquid and vapor. Harmful if swallowed, in contact with skin, or if

inhaled. Causes serious eye irritation.

Precautions: Use in a well-ventilated area and away from ignition sources. Wear

appropriate PPE. Avoid breathing vapors.

Disposal: Dispose of all chemical waste in accordance with local, state, and federal

regulations.
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Visualizations
Synthesis and Catalytic Application Workflow

Workflow for Synthesis and Application of a Nickel(II)-Acetonitrile Catalyst

Ni(BF4)2·6H2O
(Nickel(II) Tetrafluoroborate Hexahydrate)

Synthesis:
Ligand Exchange

Anhydrous Acetonitrile

Ni(CH3CN)62
(Hexakis(acetonitrile)nickel(II) Tetrafluoroborate)

Isolation & Purification

Catalytic Reaction:
Cross-Coupling

Organic Substrates
(e.g., Aryl Halide + Nucleophile)

Coupled ProductCatalyst Regeneration

Click to download full resolution via product page

Caption: Synthesis and catalytic cycle of a nickel(II)-acetonitrile complex.

General Coordination of Nickel(II) in Acetonitrile
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Coordination of Ni(II) in Acetonitrile

Ni(II)

N≡C-CH3 N≡C-CH3 N≡C-CH3 N≡C-CH3 N≡C-CH3 N≡C-CH3

Click to download full resolution via product page

Caption: Octahedral coordination of Ni(II) by six acetonitrile ligands.

To cite this document: BenchChem. [An In-depth Technical Guide to Acetonitrile-Nickel(II)
Complexes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15445278#cas-number-for-acetonitrile-nickel-2-salt-
1-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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